Cas no 1493750-51-8 (2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate)

• Product Name: 2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate
• CAS No: 1493750-51-8
• MF: C₁₃H₂₇NO₃
• MW: 245.358384370804
• MDL: MFCD20816381
• CID: 5219402
• PubChem ID: 65524415
• Update Time: 2025-07-02

2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-(aminomethyl)-5-methyl-, 2-(1-methylethoxy)ethyl ester
• 2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate

• MDL： MFCD20816381
• Inchi： 1S/C13H27NO3/c1-10(2)7-12(9-14)8-13(15)17-6-5-16-11(3)4/h10-12H,5-9,14H2,1-4H3
• InChI Key： AESNNDOEDQNWKV-UHFFFAOYSA-N
• SMILES： C(OCCOC(C)C)(=O)CC(CN)CC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate

Comprehensive Overview of 2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate (CAS No. 1493750-51-8)

The compound 2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate (CAS No. 1493750-51-8) is a specialized ester derivative with a unique molecular structure, combining an aminomethyl group with a branched alkyl chain. This structure grants it distinct physicochemical properties, making it valuable in pharmaceutical and chemical research. The propan-2-yloxy moiety enhances its solubility in organic solvents, while the aminomethyl group provides reactivity for further derivatization. Researchers are increasingly interested in this compound due to its potential applications in drug delivery systems and as an intermediate in synthetic chemistry.

In recent years, the demand for customized ester compounds like 2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate has surged, driven by advancements in green chemistry and sustainable synthesis. This compound aligns with the trend of developing bio-based intermediates, as its structure allows for modifications that reduce environmental impact. Laboratories and manufacturers are exploring its use in biodegradable polymers and non-toxic surfactants, addressing growing consumer concerns about eco-friendly products. Its CAS No. 1493750-51-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate typically involves esterification and aminomethylation steps, optimized for high yield and purity. Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing its purity and confirming its structure. Stability studies indicate that this compound performs well under controlled storage conditions, making it suitable for long-term research projects. Its low volatility and moderate polarity also contribute to its handling safety in laboratory settings.

From a commercial perspective, CAS No. 1493750-51-8 is gaining traction in niche markets, particularly in cosmetic formulations and pharmaceutical excipients. Its aminomethyl functionality allows for covalent bonding with active ingredients, improving formulation stability. Additionally, the compound’s branched-chain structure is being investigated for its role in enhancing skin penetration in topical applications, a hot topic in dermatological research. These attributes make it a subject of frequent inquiries in patent filings and material science forums.

Future research directions for 2-(propan-2-yloxy)ethyl 3-(aminomethyl)-5-methylhexanoate may focus on its scalable production and regulatory compliance, as industries prioritize cost-effective and compliant materials. Collaborative studies between academia and industry could unlock its potential in personalized medicine or advanced material engineering. As the scientific community continues to explore its applications, this compound is poised to remain a key player in innovative chemical solutions.